Cas no 1220036-03-2 (4-(3-Methoxybenzyl)-1,4-diazepan-5-one)

• Product Name: 4-(3-Methoxybenzyl)-1,4-diazepan-5-one
• CAS No: 1220036-03-2
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 4688411
• Update Time: 2025-06-07

4-(3-Methoxybenzyl)-1,4-diazepan-5-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-METHOXYBENZYL)-1,4-DIAZEPAN-5-ONE
• 4-[(3-methoxyphenyl)methyl]-1,4-diazepan-5-one
• 4-(3-Methoxybenzyl)-1,4-diazepan-5-one

• Inchi： 1S/C13H18N2O2/c1-17-12-4-2-3-11(9-12)10-15-8-7-14-6-5-13(15)16/h2-4,9,14H,5-8,10H2,1H3
• InChI Key： GPPMZMQNUTVXQW-UHFFFAOYSA-N
• SMILES： O=C1CCNCCN1CC1C=CC=C(C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(3-Methoxybenzyl)-1,4-diazepan-5-one

Introduction to 4-(3-Methoxybenzyl)-1,4-diazepan-5-one (CAS No: 1220036-03-2)

4-(3-Methoxybenzyl)-1,4-diazepan-5-one, identified by the Chemical Abstracts Service Number (CAS No) 1220036-03-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the diazepanone class, characterized by its unique structural framework that combines a benzyl group with a diazepane ring system. The presence of a 3-methoxybenzyl substituent introduces a layer of electronic and steric influence, making this molecule a subject of considerable interest in synthetic organic chemistry and drug discovery.

The structural motif of 4-(3-Methoxybenzyl)-1,4-diazepan-5-one is particularly noteworthy for its potential pharmacological properties. The diazepanone core is known to exhibit bioactivity in various biological assays, often linked to its ability to interact with specific enzymatic or receptor targets. The methoxy group on the benzyl moiety further modulates the electronic properties of the aromatic ring, which can be exploited to fine-tune the compound's interactions with biological targets. This balance between structural rigidity and functional variability makes it an attractive scaffold for medicinal chemists.

In recent years, there has been growing interest in diazepanone derivatives due to their reported activities in preclinical models. Specifically, compounds within this class have shown promise as intermediates or lead structures in the development of drugs targeting neurological disorders, such as anxiety and epilepsy. The benzyl substituent in 4-(3-Methoxybenzyl)-1,4-diazepan-5-one may contribute to its solubility and bioavailability, factors that are critical for pharmaceutical efficacy.

One of the most compelling aspects of 4-(3-Methoxybenzyl)-1,4-diazepan-5-one is its synthetic accessibility. The compound can be readily prepared through multi-step organic synthesis pathways that involve the condensation of appropriate precursors under controlled conditions. This synthetic versatility allows researchers to modify various parts of the molecule, enabling the exploration of structure-activity relationships (SAR). Such modifications are essential for optimizing pharmacological properties and developing novel therapeutic agents.

Recent advancements in computational chemistry have further enhanced the understanding of 4-(3-Methoxybenzyl)-1,4-diazepan-5-one's potential applications. Molecular modeling studies have been instrumental in predicting how this compound might interact with biological targets at the molecular level. These studies suggest that the benzyl and methoxy groups may play crucial roles in binding affinity and selectivity, providing valuable insights for drug design.

The pharmaceutical industry has been particularly keen on exploring heterocyclic compounds like 4-(3-Methoxybenzyl)-1,4-diazepan-5-one due to their diverse biological activities. Preclinical data indicate that this compound may possess properties relevant to central nervous system (CNS) modulation, making it a candidate for further investigation in therapeutic contexts. Additionally, its unique structural features could make it a valuable building block for more complex drug molecules.

Synthetic chemists have also been interested in developing more efficient synthetic routes for 4-(3-Methoxybenzyl)-1,4-diazepan-5-one, aiming to improve yield and purity while reducing costs. Advances in green chemistry principles have encouraged researchers to explore sustainable methodologies that minimize waste and hazardous byproducts. Such efforts align with broader industry trends toward environmentally responsible chemical synthesis.

In conclusion, 4-(3-Methoxybenzyl)-1,4-diazepan-5-one (CAS No: 1220036-03-2) represents a promising compound in pharmaceutical research. Its unique structure, synthetic accessibility, and potential biological activities make it a valuable asset for medicinal chemists and drug developers. As research continues to uncover new applications for this molecule, it is likely to remain a focal point in academic and industrial settings alike.